![molecular formula C13H17NO B2489054 1-(4-Phenylpiperidin-1-yl)ethanone CAS No. 32245-87-7](/img/structure/B2489054.png)
1-(4-Phenylpiperidin-1-yl)ethanone
Overview
Description
Synthesis Analysis
The synthesis of 1-(4-Phenylpiperidin-1-yl)ethanone and its derivatives often involves multi-step organic reactions, including condensation, cyclization, and substitution reactions. For example, the synthesis of related phenylpiperazine derivatives through electrochemical oxidation in the presence of nucleophiles has been explored as a method to produce new compounds with potential biological activity (Nematollahi & Amani, 2011).
Molecular Structure Analysis
The molecular structure of this compound derivatives can be elucidated using techniques such as NMR, IR spectroscopy, and X-ray crystallography. For instance, the crystal structure and spectroscopic characterization of certain derivatives have been investigated, revealing insights into their molecular geometry, electronic structure, and intermolecular interactions, which are crucial for understanding their chemical behavior (Cai et al., 2020).
Scientific Research Applications
Electrochemical Synthesis of Phenylpiperazine Derivatives Electrochemical oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone has been explored for the synthesis of new phenylpiperazine derivatives. This process involves Michael type addition reaction facilitated by an EC mechanism, highlighting an environmentally friendly, reagent-less method for synthesizing phenylpiperazine derivatives in aqueous solutions with high atom economy (Nematollahi & Amani, 2011).
Discovery of Selective Ligands for Neuroreceptors Research has led to the synthesis of 1-(1H-indol-3-yl)-2-(4-phenylpiperidin-1-yl)ethanone derivatives using Microwave Assisted Organic Synthesis (MAOS), which showed affinity towards GluN2B-containing NMDA receptors. Interestingly, some derivatives were identified as selective ligands for σ₂ receptors, demonstrating the potential for dual-target neuroprotective agents (Gitto et al., 2014).
Antimicrobial and Corrosion Inhibition Studies The synthesis of 1-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)ethanone (MPTE) and its application as a corrosion inhibitor for mild steel in a hydrochloric acid environment have been reported. MPTE demonstrated significant inhibition efficiency, showcasing the chemical's potential in corrosion protection. Additionally, its synthesized form was shown to possess antimicrobial properties, suggesting a multifaceted application in scientific research (Jawad et al., 2020).
Photophysics and Photoprotective Applications The photophysics of 1-(4'-amino-biphenyl-4-yl)-ethanone (ABE) and its large edge-excitation-red-shift in fluorescence within a rigid ethanol medium have been studied. This behavior indicates potential applications in photoprotective and fluorescent tagging technologies (Ghoneim, 2001).
Biochemical Properties and Vibrational Studies A computational assessment of 1-(4-(3-methoxy-4-nitrophenyl)piperazin-1-yl)ethanone (MNPE) has been conducted, focusing on its biochemical properties and vibrational assignments. This compound shows promise in pharmaceutical applications, particularly as an agonist in the human GABA A receptor, due to its potential in understanding the molecular docking mechanism (Onawole et al., 2017).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit antimicrobial activity .
Mode of Action
It’s known that similar piperidine-bearing cinnamic acid hybrids have demonstrated significant activity against pseudomonas aeruginosa and escherichia coli strains .
Biochemical Pathways
Similar compounds have been found to inhibit the human fungal candida albicans hsp90 nbd protein via various interactions .
Pharmacokinetics
An in silico admet study indicated that most compounds show favorable drug-like and toxicological properties .
Result of Action
Similar compounds have shown significant antimicrobial activity, suggesting that they may disrupt essential cellular processes in microbial organisms .
properties
IUPAC Name |
1-(4-phenylpiperidin-1-yl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO/c1-11(15)14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPSBGWLMCAVDNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.